Cas no 2179-22-8 (Benzaldehyde, 2,5-dihydroxy-3-methoxy-)

• Product Name: Benzaldehyde, 2,5-dihydroxy-3-methoxy-
• CAS No: 2179-22-8
• MF: C₈H₈O₄
• MW: 168.146722793579
• CID: 1409118
• PubChem ID: 7091044
• Update Time: 2025-04-20

Benzaldehyde, 2,5-dihydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,5-dihydroxy-3-methoxy-
• 2,5-dihydroxy-3-methoxybenzaldehyde
• DB-127461
• 12W-5015
• SCHEMBL11052763
• DTXSID50427748
• 2179-22-8
• AKOS005081656

• Inchi： 1S/C8H8O4/c1-12-7-3-6(10)2-5(4-9)8(7)11/h2-4,10-11H,1H3
• InChI Key： DMDILUGQARSBDS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=O)C=1O)O

Computed Properties

• Exact Mass: 168.04224
• Monoisotopic Mass: 168.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols